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Eplerenone Stability and Degradation Profile

The following data summarizes the forced degradation behavior of the parent compound, Eplerenone, under

various stress conditions, as per a validated stability-indicating study [1].

Table: Forced Degradation Profile of Eplerenone [1]

Stress
Condition

Details
Total
Impurities
Formed

Assay of
Active
Substance

Mass Balance Key Observations

Acid
Hydrolysis

1 M HCl,

2 hours

8.4% 91.4% 99.8% Prominent

degradation
observed.

Base
Hydrolysis

0.5 M
NaOH, 1

hour

19.8% 79.7% 99.5% One major
degradation product

(RRT ~0.31) was
formed.

Oxidation 15%
H₂O₂, 2

hours

Information not
specified in

abstract

Information not
specified in

abstract

Information not
specified in

abstract

Studied, but specific
results not in

abstract.
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Stress
Condition

Details
Total
Impurities
Formed

Assay of
Active
Substance

Mass Balance Key Observations

Thermal 100°C,
168 hours

Information not
specified in

abstract

Information not
specified in

abstract

Information not
specified in

abstract

Studied, but specific
results not in

abstract.

Photolysis Per ICH

Q1B, 168
hours

Information not

specified in
abstract

Information not

specified in
abstract

Information not

specified in
abstract

Studied, but specific

results not in
abstract.

Experimental Protocol for Eplerenone Stability

The methodology for the stability-indicating study on Eplerenone was conducted as follows [1]:

Instrumentation: A Waters 2695 binary pump LC system with a photodiode array (PDA) detector
was used.

Chromatographic Conditions:
Column: Waters Symmetry C18 (150 mm × 4.6 mm, 5 µm)

Mobile Phase: Gradient of solvent A (0.1 M ammonium acetate buffer, pH 3.0) and solvent B
(Acetonitrile)

Flow Rate: 1.0 mL/min
Detection: 240 nm

Injection Volume: 20 µL
Forced Degradation Stress Conditions: Drug substance was subjected to [1]:

Acid/Base Hydrolysis: Treatment with 1 M HCl or 0.5 M NaOH at room temperature for
specified durations.

Oxidative Stress: Treatment with 15% hydrogen peroxide (H₂O₂).
Thermal Stress: Exposure to 100°C in a dry hot air oven for 168 hours.

Photolytic Stress: Exposure in a photostability chamber (as per ICH Q1B guidelines) for 168
hours.

Analysis: The stressed samples were assayed against a qualified reference standard. The mass
balance (sum of % assay and % impurities) was calculated to validate the method's stability-indicating

capability.

Eplerenone-d3: Information from Suppliers
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Eplerenone-d3 is a deuterium-labeled analog of Eplerenone, where three hydrogen atoms are replaced by

the heavier deuterium isotope. It is primarily used as an internal standard for quantitative analysis using

techniques like LC-MS or GC-MS, helping to correct for variability during sample preparation and analysis

[2] [3].

Recommended Storage: Suppliers recommend storing Eplerenone-d3 tightly closed in a dry place

at 2-8°C and describe it as stable under these recommended conditions [2] [3].
Data Gap: The provided supplier information does not include experimental stability or forced

degradation studies comparing Eplerenone-d3 to its parent compound.

Proposed Degradation Pathway for Eplerenone

The search results indicate that a major degradation product was identified under basic stress conditions.

While the full pathway is not detailed in the abstract, the major degradant (with a Relative Retention Time of

about 0.31) was identified via LC-MS and spectral analysis as "Methyl hydrogen 9, 11 dihydroxy, 17-α-

hydroxy-..." [1]. This suggests the degradation likely involves the breakdown of the core steroid structure.

The diagram below illustrates the general workflow for determining such a pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://isotope-science.alfa-chemistry.com/product/eplerenone-d3-437702.html
https://www.medchemexpress.com/eplerenone-d3.html?srsltid=AfmBOornHu51L39sOfmA_cO0V3qexryBt4-oTSqxgItr_f5KBGDom1s4
https://www.smolecule.com/products/b11214097#eplerenone-d3-stability-compared-to-parent-compound
https://www.smolecule.com/products/b11214097#eplerenone-d3-stability-compared-to-parent-compound
https://www.smolecule.com/products/b11214097#eplerenone-d3-stability-compared-to-parent-compound
https://www.smolecule.com/products/b11214097#eplerenone-d3-stability-compared-to-parent-compound
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11214097?utm_src=pdf-bulk
https://www.smolecule.com/products/s11214097?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

